Cas no 93615-68-0 (TetraMethylaMMoniuM hydroxide)

TetraMethylaMMoniuM hydroxide structure
TetraMethylaMMoniuM hydroxide structure
Product Name:TetraMethylaMMoniuM hydroxide
CAS No:93615-68-0
MF:C4H13NO
MW:91.1521213054657
CID:858143
PubChem ID:60966
Update Time:2025-04-19

TetraMethylaMMoniuM hydroxide Chemical and Physical Properties

Names and Identifiers

    • TetraMethylaMMoniuM hydroxide
    • T1404
    • Tetramethylammonium hydroxide [UN1835] [Corrosive]
    • Tetramethylammonium hydroxide 25 wt% in Methanol
    • HSDB 8160
    • N,N,N-trimethylmethanaminium hydroxide
    • NCGC00260121-01
    • Tetramethyl ammonium hydroxide
    • A838458
    • 93615-68-0
    • Hydroxyde de tetramethylammonium
    • Methanaminium, N,N,N-trimethyl-, hydroxide
    • Tetramethylammonium hydroxide, 25% aq
    • tetramethylazanium hydroxide
    • T1460
    • Tetramethylammonium hydroxide, 25% w/w in methanol
    • TETRAMETHYLAMMONIUM HYDROXIDE, (LIQUID)
    • tetramethylazanium;hydroxide
    • UN1835
    • TMAH
    • DTXCID309108
    • DTXSID3029108
    • 5GKP7317Q2
    • 105468-35-7
    • OCG-OPD 262
    • J-524892
    • 195460-17-4
    • Methanaminium, N,N,N-trimethyl-, hydroxide (1:1)
    • NS00078439
    • T1201
    • OCG 945
    • C4H13NO
    • UNII-5GKP7317Q2
    • CAS-75-59-2
    • T0676
    • TOKUSO SD 20
    • Q420868
    • CHEMBL3187523
    • 123626-97-1
    • WGTYBPLFGIVFAS-UHFFFAOYSA-M
    • N,N,N-Trimethylmethanaminium hydroxide (1:1)
    • TMAOH
    • AKOS015903652
    • tetramethylammonium oxide
    • Tetramethylammonium Hydroxide (25% w/w solution in Water)
    • OPD 262
    • Tox21_202572
    • EC 200-882-9
    • MFCD00008280
    • Ammonium, tetramethyl-, hydroxide
    • NMD 3
    • EINECS 200-882-9
    • Hydroxyde de tetramethylammonium [French]
    • tetramethylamonium hydroxide
    • MEGAPOSIT CD 14
    • TETRAMETHYLAMMONIUM HYDROXIDE [MI]
    • NMW-W
    • 75-59-2
    • T0138
    • FT-0631314
    • 78017-87-5
    • Inchi: 1S/C4H12N.H2O/c1-5(2,3)4;/h1-4H3;1H2/q+1;/p-1
    • InChI Key: WGTYBPLFGIVFAS-UHFFFAOYSA-M
    • SMILES: [OH-].[N+](C)(C)(C)C

Computed Properties

  • Exact Mass: 91.1
  • Monoisotopic Mass: 91.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 19.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Density: 1.016 (25% aq.)
  • Boiling Point: 110℃
  • Flash Point: 6℃
  • Refractive Index: 1.3806
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